![molecular formula C12H19F3N2O2 B6162762 tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate CAS No. 2306275-08-9](/img/no-structure.png)
tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate
Overview
Description
Tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate (TBATC) is an organic compound with a molecular formula of C13H19F3N2O2. It is a type of spiro compound, which is a heterocyclic compound with two or more rings sharing a common atom. TBATC has attracted considerable attention due to its potential applications in various fields, such as synthetic organic chemistry, pharmaceuticals, and materials science.
Mechanism of Action
The mechanism of action of tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators and are associated with various diseases, such as asthma and arthritis.
Biochemical and Physiological Effects
tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate has been shown to have anti-inflammatory and anti-oxidant properties. In vitro studies have demonstrated that tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate inhibits the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes, by blocking the activity of the enzymes COX-2 and 5-LOX. In addition, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate has been shown to reduce oxidative stress and protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate in laboratory experiments has several advantages. First, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate is a relatively safe compound, with low toxicity and no known side effects. Second, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate is a relatively inexpensive compound, making it an attractive option for laboratory experiments. Finally, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate is a versatile compound, with potential applications in a variety of fields.
However, there are some limitations to using tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate in laboratory experiments. First, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate is a relatively unstable compound and is prone to decomposition. Second, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate can be difficult to synthesize and purify. Finally, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate is a relatively new compound, and the mechanism of action is not yet fully understood.
Future Directions
The potential applications of tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate are numerous and varied. In the future, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate may be used to develop novel anti-inflammatory and anti-oxidant drugs, as well as to study the properties of polymers materials. In addition, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate may be used to study enzyme-catalyzed reactions and to synthesize peptide and protein derivatives. Finally, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate may be used to synthesize novel organic compounds with potential applications in a variety of fields.
Synthesis Methods
Tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate can be synthesized from the reaction of tert-butyl amine and trifluoromethanesulfonic acid in an aqueous medium. The reaction is catalyzed by a strong acid, such as sulfuric acid, and the product is isolated by extraction with ethyl acetate.
Scientific Research Applications
Tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate has been used in various scientific research applications, including the synthesis of novel drugs, the study of enzyme-catalyzed reactions, and the study of the properties of polymers materials. In addition, tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate has been used in the synthesis of peptide and protein derivatives, as well as in the synthesis of novel organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate involves the reaction of tert-butyl 6-bromo-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate with ammonia in ethanol followed by the addition of sodium hydride and tert-butyl chloroformate.", "Starting Materials": [ "tert-butyl 6-bromo-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate", "ammonia", "ethanol", "sodium hydride", "tert-butyl chloroformate" ], "Reaction": [ "Add ammonia to a solution of tert-butyl 6-bromo-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate in ethanol.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and add sodium hydride.", "Stir the reaction mixture for several hours.", "Add tert-butyl chloroformate to the reaction mixture.", "Stir the reaction mixture for several hours.", "Extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure.", "Purify the product by column chromatography." ] } | |
CAS RN |
2306275-08-9 |
Product Name |
tert-butyl 6-amino-6-(trifluoromethyl)-2-azaspiro[3.3]heptane-2-carboxylate |
Molecular Formula |
C12H19F3N2O2 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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